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Introduction

T-3775440 is a novel, irreversible small molecule inhibitor of Lysine-Specific Demethylase 1
(LSD1), an enzyme implicated in the pathogenesis of various cancers, including acute myeloid
leukemia (AML) and small-cell lung cancer (SCLC).[1][2][3] By inhibiting LSD1, T-3775440
disrupts the interaction between LSD1 and key transcription factors, such as Growth Factor
Independent 1B (GFI1B) and Insulinoma-Associated 1 (INSM1). This disruption leads to the
transdifferentiation of leukemia cells and inhibits the expression of neuroendocrine-associated
genes in SCLC, ultimately impairing tumor growth.[1][3] These application notes provide
detailed protocols for utilizing T-3775440 in preclinical in vivo xenograft models based on
published studies.

Mechanism of Action

T-3775440 functions by irreversibly binding to and inhibiting the enzymatic activity of LSD1. In
AML, patrticularly acute erythroid leukemia (AEL) and acute megakaryoblastic leukemia
(AMKL), this inhibition disrupts the LSD1-GFI1B protein complex.[1][2] The dissociation of this
complex leads to a change in gene expression, inducing a transdifferentiation of the leukemic
cells into granulomonocytic-like lineages, which suppresses their proliferation.[1] In SCLC, T-
3775440 disrupts the interaction between LSD1 and the transcriptional repressor INSM1, which
in turn inhibits the expression of critical neuroendocrine genes like ASCL1, leading to reduced
cell proliferation.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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